Cas no 2229222-94-8 (tert-butyl 2-1-(2-methylpropyl)-1H-pyrazol-3-ylpiperazine-1-carboxylate)

• Product Name: tert-butyl 2-1-(2-methylpropyl)-1H-pyrazol-3-ylpiperazine-1-carboxylate
• CAS No: 2229222-94-8
• MF: C₁₆H₂₈N₄O₂
• MW: 308.419123649597
• CID: 6282028
• PubChem ID: 165691061
• Update Time: 2025-06-11

tert-butyl 2-1-(2-methylpropyl)-1H-pyrazol-3-ylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-1-(2-methylpropyl)-1H-pyrazol-3-ylpiperazine-1-carboxylate
• tert-butyl 2-[1-(2-methylpropyl)-1H-pyrazol-3-yl]piperazine-1-carboxylate
• EN300-1883616
• 2229222-94-8

• Inchi： 1S/C16H28N4O2/c1-12(2)11-19-8-6-13(18-19)14-10-17-7-9-20(14)15(21)22-16(3,4)5/h6,8,12,14,17H,7,9-11H2,1-5H3
• InChI Key： DMKVUYXOSDBQPL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C=CN(CC(C)C)N=1)=O

Computed Properties

• Exact Mass: 308.22122615g/mol
• Monoisotopic Mass: 308.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4Ų

Additional information on tert-butyl 2-1-(2-methylpropyl)-1H-pyrazol-3-ylpiperazine-1-carboxylate

Introduction to Tert-butyl 2-1-(2-methylpropyl)-1H-pyrazol-3-ylpiperazine-1-carboxylate (CAS No. 2229222-94-8)

Tert-butyl 2-1-(2-methylpropyl)-1H-pyrazol-3-ylpiperazine-1-carboxylate, identified by its CAS number 2229222-94-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, including its tert-butyl substituent and the presence of a pyrazole and piperazine core, contribute to its potential as a lead compound in the design of novel therapeutic agents.

The pyrazole moiety is a heterocyclic aromatic ring system that is widely recognized for its versatility in drug design. Pyrazole derivatives have been extensively explored for their antimicrobial, anti-inflammatory, and anticancer properties. In particular, the 1H-pyrazole scaffold is known to interact with various biological targets, making it a valuable component in the development of small-molecule drugs. The incorporation of a piperazine ring further enhances the pharmacological profile of this compound, as piperazine derivatives are commonly found in drugs targeting central nervous system disorders, cardiovascular diseases, and infectious diseases.

The tert-butyl group in the molecular structure serves multiple purposes. It acts as a sterically bulky substituent, which can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. Additionally, the tert-butyl group can enhance the metabolic stability of the molecule by protecting reactive sites from enzymatic degradation. This feature is particularly important in drug development, where maintaining the integrity of the active pharmaceutical ingredient (API) throughout biological processes is crucial.

The 2-methylpropyl substituent, also known as isobutyl group, adds another layer of complexity to the molecule's interactions with biological systems. This alkyl group can influence the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME). The presence of such substituents often requires careful optimization to achieve desired pharmacological effects while minimizing off-target interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of this compound towards various biological targets. Studies suggest that Tert-butyl 2-1-(2-methylpropyl)-1H-pyrazol-3-ylpiperazine-1-carboxylate may interact with enzymes and receptors involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases. Additionally, preliminary data indicate that this compound exhibits inhibitory activity against certain kinases associated with cancer cell proliferation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this molecule efficiently. The synthesis process also emphasizes green chemistry principles to minimize waste and improve sustainability.

In vitro studies have been conducted to evaluate the biological activity of Tert-butyl 2-1-(2-methylpropyl)-1H-pyrazol-3-ylpiperazine-1-carboxylate, focusing on its interaction with target proteins and cellular systems. These studies have revealed promising results regarding its potential therapeutic applications. For instance, researchers have observed significant inhibitory effects on inflammatory cytokine production in human cell lines treated with this compound. Furthermore, preliminary animal models have shown encouraging evidence of its efficacy in reducing inflammation without notable side effects.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy before moving into clinical trials. Tert-butyl 2-1-(2-methylpropyl)-1H-pyrazol-3-ylpiperazine-1-carboxylate is currently undergoing preclinical studies to evaluate its pharmacokinetic profile, toxicity margins, and potential therapeutic benefits. These studies are essential for determining whether this compound is ready for human testing and eventual commercialization.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations and virtual screening techniques have been instrumental in identifying promising candidates like Tert-butyl 2-1-(2-methylpropyl)-1H-pyrazol-3-ylpiperazine-1-carboxylate from large chemical libraries. These methods allow researchers to predict how a molecule will interact with biological targets at an atomic level, saving time and resources in the early stages of drug development.

The future prospects for Tert-butyl 2-1-(2-methylpropyl)-1H-pyrazol-3-ylpiperazine-1-carboxylate are promising given its unique structural features and preliminary biological activity. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area.

In conclusion,Tert-butyl 2-1-(2-methylpropyl)-1H-pyrazol-3-ylpiperazine-1-carboxyllate (CAS No. 2229222-94) represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its distinctive structural composition positions it as a valuable asset in ongoing drug discovery efforts aimed at addressing unmet medical needs.